5-(2-Chloro-5-hydroxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2-chloro-5-hydroxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8ClNO2/c12-11-2-1-8(14)4-10(11)7-3-9(15)6-13-5-7/h1-6,14-15H
• InChI Key: CTUKZPMESJOCKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C11H8ClNO2
• DSSTOX Substance ID: DTXSID90682879
• Molecular Weight: 221.64 g/mol
• CAS RN: 1261938-57-1

Description

5-(2-Chloro-5-hydroxyphenyl)-3-hydroxypyridine, 95% (5-(2-CPH)3-HP) is a small molecule compound that is used in scientific research and laboratory experiments. It is a chlorinated phenol derivative with a hydroxyl group and a pyridine ring. 5-(2-CPH)3-HP is a white crystalline solid with a melting point of 158°C and a molecular weight of 260.6 g/mol. It is soluble in water, ethanol, and methanol, and insoluble in ether and acetone. It has a variety of uses in scientific research, including as a reagent in organic synthesis for the preparation of other compounds, and as a biochemical and physiological agent.

Mechanism of Action

The mechanism of action of 5-(2-CPH)3-HP is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as phosphatases and kinases, which are involved in signal transduction pathways. Additionally, it has been shown to interfere with the activity of certain transcription factors, which are proteins that regulate gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-CPH)3-HP have been studied in various organisms and cell types. Studies have shown that it can inhibit the growth of certain bacteria, fungi, and parasites, as well as the proliferation of tumor cells. It has also been shown to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects. Additionally, it has been shown to modulate the expression of certain genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

The use of 5-(2-CPH)3-HP in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and it is soluble in water, ethanol, and methanol. Additionally, it is stable and has a long shelf-life. However, there are also some limitations to its use. It is insoluble in ether and acetone, and it can be toxic if ingested or inhaled.

Future Directions

There are a number of potential future directions for research involving 5-(2-CPH)3-HP. These include further studies of its biochemical and physiological effects, as well as its potential use in the development of new drugs. Additionally, further research could be done on its mechanism of action, as well as its potential use in the synthesis of other compounds. Finally, studies of its toxicity and safety profile could be conducted to determine its potential for use in medical applications.

Synthesis Methods

The synthesis of 5-(2-CPH)3-HP is achieved through a two-step process. The first step involves the reaction of 2-chloro-5-hydroxybenzaldehyde with pyridine in the presence of a base, such as potassium carbonate or sodium hydroxide, to form the aldehyde-pyridine adduct. The second step involves the reaction of the aldehyde-pyridine adduct with hydrazine hydrate to yield 5-(2-CPH)3-HP. This synthesis method can be used to produce 5-(2-CPH)3-HP with a purity of 95%.

Scientific Research Applications

5-(2-CPH)3-HP has a variety of uses in scientific research. It has been used as a reagent for the preparation of other compounds, such as 2-chloro-5-hydroxyphenyl-3-hydroxypyridine-4-carboxylic acid, which is an important intermediate in the synthesis of several drugs. 5-(2-CPH)3-HP has also been used as a biochemical and physiological agent in studies of the effects of various compounds on cells and organisms.